Cas no 594-83-2 (2,3,3-Trimethyl-2-butanol)

2,3,3-Trimethyl-2-butanol Properties

Names and Identifiers

• 2-Butanol,2,3,3-trimethyl-
• 2,3,3-TRIMETHYL-2-BUTANOL
• 2,3,3-trimethylbutan-2-ol
• 1,1,2,2-tetramethylpropanol
• 1,1,2,2-tetramethylpropyl alcohol
• 2,3,3-trimethyl-butan-2-ol
• 2,3-Trimethyl-2-butanol
• 2-Butanol,2,3,3-trimethyl
• Ethanol,pentamethyl
• pentamethylethanol
• t-butyldimethylcarbinol
• AC6426
• FT-0693281
• 2-Butanol, 2,3,3-trimethyl- (8CI)(9CI)
• NSC227929
• 2-Butanol, 2,3,3-trimethyl-
• SY011061
• A917852
• Q88WLX6PCR
• EN300-104106
• MFCD00060887
• HMS1787E06
• Ethanol, pentamethyl-
• AKOS001032094
• NSC 227929
• SCHEMBL437448
• 2,3,3-Trimethyl 2-butanol
• SB85174
• AS-10330
• NSC-227929
• 594-83-2
• CS-0230469
• 2-Butanol,3,3-trimethyl-
• DTXSID40208129
• Z56762576
• UNII-Q88WLX6PCR
• 2,3,3,-TRIMETHYL-2-BUTANOL
• 2-Butanol, 2,3,3-trimethyl-(8CI)
• DTXCID10130620
• 2-Butanol, 2,3,3-trimethyl-(8CI)(9CI)
• +Expand

• MDL： MFCD00060887
• InChIKey： OKXVARYIKDXAEO-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H16O/c1-6(2,3)7(4,5)8/h8H,1-5H3
• SMILES： CC(C)(C)C(C)(C)O

Computed Properties

• Exact Mass: 116.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 116.120115
• Heavy Atom Count: 8
• Complexity: 76.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.80340
• PSA: 20.23000
• Refractive Index: 1.4280
• Boiling Point: 129.85°C
• Melting Point: 17°C
• Vapor Pressure: 4.1±0.5 mmHg at 25°C
• Flash Point: 33.6°C
• Density: 0.8380